Cas no 88327-70-2 (4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-Butanone)

4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-Butanone structure
88327-70-2 structure
Product Name:4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-Butanone
CAS No:88327-70-2
MF:C11H20N2O
MW:196.289302825928
CID:637098
PubChem ID:13162065
Update Time:2025-04-19

4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

    • 4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-Butanone
    • 4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)butan-2-one
    • DTXSID20523589
    • 88327-70-2
    • 4-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)butan-2-one
    • AKOS018503485
    • Inchi: 1S/C11H20N2O/c1-10(14)4-6-12-7-8-13-5-2-3-11(13)9-12/h11H,2-9H2,1H3
    • InChI Key: WJLRBAYOGUEISD-UHFFFAOYSA-N
    • SMILES: O=C(C)CCN1CCN2CCCC2C1

Computed Properties

  • Exact Mass: 196.157563266g/mol
  • Monoisotopic Mass: 196.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 23.6Ų

4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-Butanone Related Literature

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